Cas no 58235-82-8 (Methyl 4-Bromo-5-chloro-2-furoate)

• Product Name: Methyl 4-Bromo-5-chloro-2-furoate
• CAS No: 58235-82-8
• MF: C₆H₄BrClO₃
• MW: 239.451160430908
• MDL: MFCD22548441
• CID: 1057406
• Update Time: 2025-10-24

Methyl 4-Bromo-5-chloro-2-furoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Bromo-5-chloro-2-furoate
• methyl 4-bromo-5-chlorofuran-2-carboxylate
• 4-Brom-5-chlor-3-hydroxyisothiazol
• 4-Brom-5-chlorfuran-2-carbonsaeuremethylester
• 4-bromo-5-chloro-furan-2-carboxylic acid methyl ester
• 4-bromo-5-chloro-isothiazol-3-one
• C6H4BrClO3
• FPYRTJHIEIYRJQ-UHFFFAOYSA-N
• Methyl4-Bromo-5-chloro-2-furoate
• 7066AJ
• TRA0096623
• FCH2279825
• SY023791
• methyl 5-chloro-4-bromofuran-2-carboxylate
• methyl 4-bromo-5-chloro-2-furancarboxylate

• MDL： MFCD22548441
• Inchi： 1S/C6H4BrClO3/c1-10-6(9)4-2-3(7)5(8)11-4/h2H,1H3
• InChI Key： FPYRTJHIEIYRJQ-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(C(=O)OC)=C1)Cl

Computed Properties

• Exact Mass: 237.90300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Topological Polar Surface Area: 39.4

Experimental Properties

• PSA: 39.44000
• LogP: 2.48210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Methyl 4-Bromo-5-chloro-2-furoate

Comprehensive Guide to Methyl 4-Bromo-5-chloro-2-furoate (CAS No. 58235-82-8): Properties, Applications, and Industry Insights

Methyl 4-Bromo-5-chloro-2-furoate (CAS No. 58235-82-8) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This furoate ester derivative features a unique molecular structure combining bromine and chlorine substituents, making it particularly valuable for structure-activity relationship (SAR) studies and intermediate synthesis. Recent interest in this compound has surged due to its potential applications in crop protection formulations and small molecule drug discovery, aligning with current industry demands for novel bioactive compounds.

The compound's physicochemical properties include a molecular weight of 253.48 g/mol and characteristic stability under standard laboratory conditions. Researchers value its reactivity profile, especially in cross-coupling reactions and nucleophilic substitutions, which are fundamental to modern medicinal chemistry workflows. With the growing emphasis on sustainable chemistry and green synthesis, Methyl 4-Bromo-5-chloro-2-furoate has been investigated for its compatibility with catalytic processes that minimize waste generation.

In pharmaceutical contexts, this furan derivative serves as a key building block for bioactive molecule development. Its structural features enable the creation of compounds targeting enzyme inhibition and receptor modulation, addressing current research priorities in oncology and infectious disease therapeutics. The compound's halogenated furan core makes it particularly valuable for fragment-based drug design, a trending approach in high-throughput screening platforms.

Analytical characterization of Methyl 4-Bromo-5-chloro-2-furoate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular attention to its purity profile and isomeric composition. Quality control protocols for this material emphasize chromatographic separation methods to ensure consistency in research applications. Recent advancements in analytical chemistry have enabled more precise quantification of trace impurities, meeting the stringent requirements of GLP laboratories.

From a commercial perspective, 58235-82-8 has gained attention in specialty chemical markets due to its role in developing next-generation agrochemicals. The compound's structural motifs appear in experimental pesticide formulations addressing resistance management in major crops. This aligns with current agricultural challenges posed by climate change adaptation and the need for sustainable pest control solutions. Manufacturers have optimized scale-up processes for this intermediate while maintaining strict regulatory compliance standards.

Storage and handling recommendations for Methyl 4-Bromo-5-chloro-2-furoate follow standard protocols for air-sensitive compounds, with emphasis on moisture control and temperature stability. The material's shelf life can be extended through proper packaging solutions incorporating desiccant systems. These practical considerations are particularly relevant for research facilities implementing inventory management systems for specialty chemicals.

Emerging applications for this compound include its use in material science research, particularly in the development of functional polymers with specialized electronic properties. The halogenated furan structure contributes to unique conjugated systems being explored for organic electronics applications. This diversification of uses reflects broader trends in interdisciplinary research bridging chemical synthesis and advanced materials development.

Recent patent literature reveals growing interest in 58235-82-8 as a precursor for bioconjugation strategies and prodrug development. The compound's ester functionality allows for efficient derivatization pathways that are compatible with biocompatible reactions. These developments position Methyl 4-Bromo-5-chloro-2-furoate as a versatile tool in chemical biology research programs.

Environmental fate studies of related halogenated furans inform proper waste management practices for research quantities of this material. While not classified as hazardous under standard protocols, responsible disposal through licensed waste handlers represents industry best practice. These considerations align with increasing focus on laboratory sustainability initiatives across academic and industrial research settings.

The global market for fine chemical intermediates like Methyl 4-Bromo-5-chloro-2-furoate continues to expand, driven by pharmaceutical R&D investment and agricultural innovation. Supply chain dynamics for such specialty compounds emphasize quality assurance and documentation traceability, particularly for customers requiring regulatory support materials. Current manufacturing trends focus on process intensification to meet demand while maintaining competitive pricing structures.